Benzyl-[3-(1-methyl-1H-pyrazol-3-yl)-benzyl]-amine, 95%

• IUPAC Name: N-[[3-(1-methylpyrazol-3-yl)phenyl]methyl]-1-phenylmethanamine
• InChI: InChI=1S/C18H19N3/c1-21-11-10-18(20-21)17-9-5-8-16(12-17)14-19-13-15-6-3-2-4-7-15/h2-12,19H,13-14H2,1H3
• InChI Key: HGDWWNIQXQYIDA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2=CC=CC(=C2)CNCC3=CC=CC=C3
• Molecular Formula: C18H19N3
• Molecular Weight: 277.4 g/mol
• CAS No.: 179056-65-6

Description

Benzyl-[3-(1-methyl-1H-pyrazol-3-yl)-benzyl]-amine is a chemical compound. .

Synthesis Analysis

The synthesis of pyrazole compounds, which includes Benzyl-[3-(1-methyl-1H-pyrazol-3-yl)-benzyl]-amine, involves several methods. One method involves a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride.

Molecular Structure Analysis

The molecular formula of Benzyl-[3-(1-methyl-1H-pyrazol-3-yl)-benzyl]-amine is C18H19N3. The molecular weight is 277.4 g/mol.

Chemical Reactions Analysis

Pyrazole compounds, including Benzyl-[3-(1-methyl-1H-pyrazol-3-yl)-benzyl]-amine, can undergo various chemical reactions. For instance, they can participate in a phosphine-free [3+2] cycloaddition reaction with dialkyl azodicarboxylates. They can also undergo a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones.